(4-(Pyridin-3-yloxy)phenyl)methanamine

• IUPAC Name: (4-pyridin-3-yloxyphenyl)methanamine
• InChI: InChI=1S/C12H12N2O/c13-8-10-3-5-11(6-4-10)15-12-2-1-7-14-9-12/h1-7,9H,8,13H2
• InChI Key: QWHHBGLRFYJJDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=CC=C(C=C2)CN
• Molecular Formula: C12H12N2O
• DSSTOX Substance ID: DTXSID70649248
• Molecular Weight: 200.24 g/mol
• CAS RN: 685533-76-0

Description

The compound “(4-(Pyridin-3-yloxy)phenyl)methanamine” is a chemical entity that can be associated with aromatic diamines, which are crucial intermediates in the synthesis of various polymers and small molecules. Although the provided papers do not directly discuss this compound, they do provide insights into similar aromatic structures and their chemical behavior, which can be extrapolated to understand the potential characteristics of “(4-(Pyridin-3-yloxy)phenyl)methanamine”.

Synthesis Analysis

The synthesis of aromatic diamines often involves multi-step reactions, including modifications of the Chichibabin reaction, as seen in the synthesis of a pyridine-containing aromatic diamine monomer in paper . This process includes the formation of a dinitro compound followed by a reduction step. Similarly, the synthesis of “(4-(Pyridin-3-yloxy)phenyl)methanamine” could involve nitration and subsequent reduction steps.

Molecular Structure Analysis

The molecular structure of aromatic diamines, such as the one mentioned in paper , is characterized by the presence of an aromatic ring substituted with amino groups. The presence of a pyridine ring in “(4-(Pyridin-3-yloxy)phenyl)methanamine” suggests potential for electron-donating and withdrawing effects, which could influence the reactivity and stability of the molecule.

Chemical Reactions Analysis

Aromatic diamines can participate in various chemical reactions, including cycloaddition as seen in paper , where a diamino scaffold is used to stabilize parallel turn conformations. The presence of an amino group in “(4-(Pyridin-3-yloxy)phenyl)methanamine” implies that it could also engage in similar reactions, potentially acting as a precursor for heterocyclic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of aromatic diamines can be quite diverse. For instance, the polyimides derived from the diamine in paper show high thermal stability and solubility in polar solvents. “(4-(Pyridin-3-yloxy)phenyl)methanamine” may also exhibit unique solubility and thermal properties due to the presence of the pyridine and phenoxy groups, which could affect intermolecular interactions and stability.

Scientific Research Applications

• Photocytotoxicity and Cellular Imaging : Iron(III) complexes involving derivatives of (4-(Pyridin-3-yloxy)phenyl)methanamine demonstrated remarkable photocytotoxicity under red light, making them potential candidates for targeted cancer therapies. These complexes are capable of being ingested by HeLa and HaCaT cells and interacting with DNA, highlighting their utility in cellular imaging and photodynamic therapy (Basu et al., 2014).

• Catalytic Applications : Derivatives of (4-(Pyridin-3-yloxy)phenyl)methanamine have been used to synthesize NCN′ and PCN pincer palladacycles. These compounds have shown good activity and selectivity in catalytic applications where the palladacycle remains in the Pd(II) state (Roffe et al., 2016).

• Anticonvulsant Agents : A series of novel Schiff bases of 3-aminomethyl pyridine, related to (4-(Pyridin-3-yloxy)phenyl)methanamine, have been synthesized and shown to exhibit seizures protection, highlighting their potential as anticonvulsant agents (Pandey & Srivastava, 2011).

• Anticancer Activity : Complexes of pyridoxal (vitamin B6) Schiff bases and modified dipicolylamines, which include derivatives of (4-(Pyridin-3-yloxy)phenyl)methanamine, have shown significant uptake in cancer cells and remarkable photocytotoxicity. This suggests a role in tumor targeting and cancer therapy (Basu et al., 2015).

• Met Kinase Inhibitors : Substituted derivatives of (4-(Pyridin-3-yloxy)phenyl)methanamine have been identified as potent and selective Met kinase inhibitors, suggesting their utility in treating certain types of cancer (Schroeder et al., 2009).

• Antiosteoclast Activity : Certain boronates derived from (4-(Pyridin-3-yloxy)phenyl)methanamine have demonstrated moderate to high antiosteoclast and osteoblast activity, which could have implications for bone health and disease treatment (Reddy et al., 2012).

• Anticancer Activity of Palladium and Platinum Complexes : New palladium and platinum complexes based on pyrrole Schiff bases of (4-(Pyridin-3-yloxy)phenyl)methanamine have shown promising anticancer activity against various human cancerous cell lines (Mbugua et al., 2020).

• Cycloisomerization Catalysis : A ruthenium complex involving a derivative of (4-(Pyridin-3-yloxy)phenyl)methanamine has been synthesized and found to be catalytically active for the endo cycloisomerization of alkynols, highlighting its potential in organic synthesis (Liu et al., 2010).

Safety and Hazards

The safety information for “(4-(Pyridin-3-yloxy)phenyl)methanamine” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).